Cas no 66612-29-1 (N-(4-Aminobutyl)-N-ethylisoluminol)

• Product Name: N-(4-Aminobutyl)-N-ethylisoluminol
• CAS No: 66612-29-1
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• MDL: MFCD00010559
• CID: 58487
• PubChem ID: 24890404
• Update Time: 2025-04-18

N-(4-Aminobutyl)-N-ethylisoluminol Chemical and Physical Properties

Names and Identifiers

• N-(4-Aminobutyl)-N-ethylisoluminol
• ABEI
• N-(4-Aminobutyl)-N-ethylisoluminol [Chemiluminescence Reagent]
• 6-[(4-Aminobutyl)(ethyl)amino]-2,3-dihydrophthalazine-1,4-dione
• 6-[4-aminobutyl(ethyl)amino]-2,3-dihydrophthalazine-1,4-dione
• Acetylacetone
• 6-[N-(4-Aminobutyl)-N-ethylamino]-2,3-dihydro-1,4-phthalazinedione
• 4-(N-Ethyl-N-aminobutylamino)phthalic hydrazide
• 6-((4-Aminobutyl)(ethyl)amino)-2,3-dihydrophthalazine-1,4-dione
• 6-(N-(4-Aminobutyl)-N-ethyl)amino-2,3-dihydrophthalazine-1,4-dione
• 1,4-Phthalazinedione, 6-[(4-aminobutyl)ethylamino]-2,3-dihydro-
• 1,4-Phthalazinedione, 6-((4-aminobutyl)ethylamino)-2,3-dihydro-
• 6-[N-(4-Aminobutyl)-N-ethylamino]-2,3-dihydro-1,4-phthalazinedio
• LEOJISUPFSWNMA-UHFFFAOYSA-N
• SR-01000108578-1
• AKOS005172582
• 66612-29-1
• N-(4-Aminobutyl)-N-ethylisolumiol
• FT-0641080
• 6-[(4-Aminobutyl)(ethyl)amino]-2,3-dihydro-1,4-phthalazinedione
• AS-61770
• CHEBI:189286
• MFCD00010559
• N-(4-Aminobutyl)-N-ethylisoluminol, >=90%
• SR-01000108578
• HY-D0890
• FT-0629202
• A835504
• SY051843
• CS-0015212
• AM83808
• DTXSID60216781
• AC-33251
• SCHEMBL437558
• 6-[(4-aminobutyl)(ethyl)amino]-1,2,3,4-tetrahydrophthalazine-1,4-dione
• ABEI； N-(4-Aminobutyl)-N-ethylisoluminol
• N-(aminobutyl)-N-(ethylisoluminol)
• DB-054940
• Aminobutylethylisoluminol
• STK722002
• A5304
• ALBB-010784
• DTXCID90139272

• MDL： MFCD00010559
• Inchi： 1S/C14H20N4O2/c1-2-18(8-4-3-7-15)10-5-6-11-12(9-10)14(20)17-16-13(11)19/h5-6,9H,2-4,7-8,15H2,1H3,(H,16,19)(H,17,20)
• InChI Key： LEOJISUPFSWNMA-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(NN1)=O)=CC=C(C=2)N(CC)CCCCN

Computed Properties

• Exact Mass: 276.15900
• Monoisotopic Mass: 276.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Topological Polar Surface Area: 87.5

Experimental Properties

• Color/Form: Solids
• Density: 1.2060
• Melting Point: 259-260 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.588
• PSA: 94.98000
• LogP: 1.48190
• Solubility: Not determined
• Sensitiveness: Sensitive to light and air

N-(4-Aminobutyl)-N-ethylisoluminol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10-23
• Safety Term：S22;S24/25
• HazardClass：IRRITANT
• Storage Condition：储存温度2-8°C ,充氩保存

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines
• Other Chemical Reagents